Cas no 2414491-13-5 (Anticancer agent 75)

• Product Name: Anticancer agent 75
• CAS No: 2414491-13-5
• MF: C₂₂H₂₄N₂O
• MW: 332.438765525818
• CID: 5147052
• Update Time: 2025-07-01

Anticancer agent 75 Chemical and Physical Properties

Names and Identifiers

• 5H-Quinindoline, 3-methoxy-5-methyl-11-(3-methylbutyl)-
• Anticancer agent 75

• Inchi： 1S/C22H24N2O/c1-14(2)9-11-17-16-12-10-15(25-4)13-20(16)24(3)22-21(17)18-7-5-6-8-19(18)23-22/h5-8,10,12-14H,9,11H2,1-4H3
• InChI Key： WLYMPCQGWLNTIM-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=C(C=C2N(C2=NC3=CC=CC=C3C=12)C)OC)CC(C)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 490.5±55.0 °C(Predicted)
• pka: 7.92±0.20(Predicted)

Additional information on Anticancer agent 75

Anticancer Agent 75 and Its Significance in Modern Oncology

Compound with the CAS number 2414491-13-5 is a novel molecule that has garnered significant attention in the field of oncology due to its potent anticancer agent properties. This compound, referred to as Anticancer Agent 75, represents a promising advancement in the development of targeted therapies for various forms of cancer. The molecular structure and biochemical mechanisms of this compound have been extensively studied, revealing its potential as a therapeutic agent that can selectively inhibit cancer cell proliferation while minimizing toxicity to healthy cells.

The chemical composition of CAS number 2414491-13-5 is characterized by its unique functional groups, which contribute to its ability to interact with specific targets within cancer cells. Recent research has demonstrated that this compound exerts its anti-cancer effects primarily by disrupting critical signaling pathways involved in cell growth and survival. Specifically, studies have shown that it can inhibit the activity of kinases and other enzymes that are overexpressed in many cancers, thereby inducing apoptosis or cell cycle arrest.

In vitro studies have been instrumental in elucidating the mechanisms of action of Anticancer Agent 75. These studies have revealed that the compound can induce oxidative stress in cancer cells, leading to DNA damage and subsequent cell death. Additionally, it has been observed to modulate the expression of genes associated with tumor progression, suggesting its potential as a multi-targeted therapeutic agent. The ability of this compound to selectively target cancer cells without significant off-target effects makes it an attractive candidate for clinical development.

The significance of CAS number 2414491-13-5 extends beyond its immediate anti-cancer properties. Its unique chemical structure has also sparked interest in its potential applications in other therapeutic areas, such as inflammation and neurodegenerative diseases. Researchers are exploring how the molecular interactions of this compound could be leveraged to develop treatments for conditions characterized by dysregulated cellular processes.

Preclinical studies have provided further evidence of the efficacy and safety of Anticancer Agent 75. Animal models have shown that the compound can significantly reduce tumor growth and metastasis when administered orally or intravenously. Importantly, these studies have not reported any major adverse effects, indicating that it may be well-tolerated by patients. These findings have laid the groundwork for clinical trials aimed at evaluating its therapeutic potential in human patients.

The development of targeted therapies has revolutionized cancer treatment over the past few decades. However, despite these advancements, there remains a need for more effective and less toxic treatments. Anticancer Agent 75, with its unique mechanism of action and favorable safety profile, holds promise as a next-generation therapeutic agent. Its ability to selectively target cancer cells while sparing healthy tissues aligns with the growing trend toward personalized medicine.

In conclusion, CAS number 2414491-13-5 represents a significant advancement in oncology research. The novel compound known as Anticancer Agent 75 exhibits potent anti-cancer properties and has shown great promise in preclinical studies. As research continues to uncover more about its mechanisms of action and therapeutic potential, it is poised to play a crucial role in the future management of cancer. The ongoing clinical trials will provide further insights into its efficacy and safety, potentially leading to new treatment options for patients worldwide.